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Compound of Interest

Compound Name: Methylamine Sulfate

Cat. No.: B1583095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of methylamine
sulfate, ((CH₃NH₃)₂SO₄). The following sections detail the experimental protocols for its

synthesis and characterization, present comprehensive crystallographic data, and visualize

both the experimental workflow and the intricate molecular interactions within the crystal lattice.

This document is based on the pivotal research that first fully elucidated its structure.

Introduction
Methylamine sulfate is a salt formed from the protonation of two methylamine molecules by

sulfuric acid. While it has been a known compound, its detailed crystal structure was not fully

characterized until recently.[1] Understanding the three-dimensional arrangement of ions in the

solid state is crucial for predicting its physical and chemical properties, such as solubility,

stability, and hygroscopicity, which are critical parameters in pharmaceutical development and

materials science. The structure is primarily stabilized by an extensive network of hydrogen

bonds between the methylammonium cations and the sulfate anions.[1][2][3]

Experimental Protocols
The synthesis and structural analysis of methylamine sulfate were carried out as described in

the following sections.[1][3]

Synthesis of Methylamine Sulfate Crystals
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The synthesis of methylamine sulfate was achieved through the reaction of sulfur(IV) oxide

with an aqueous solution of methylamine in the presence of atmospheric oxygen.[1][3]

Procedure:

A 40% aqueous solution of methylamine (20 mL) was placed in a temperature-controlled cell

maintained at 0°C.

Gaseous sulfur dioxide (SO₂) was bubbled through the solution at a flow rate of 50 mL/min

until the pH of the solution was less than 1.0.

The resulting yellow, oil-like product was allowed to stand in air at a temperature below 15°C.

Water was evaporated from the mixture, leading to the separation of colorless crystals of

methylamine sulfate.

The final product yielded 15.43 g, corresponding to an 83.4% yield.[1]

Characterization and Analysis
The synthesized compound was subjected to various analytical techniques to confirm its

composition and elucidate its structure.

Elemental Analysis: The elemental composition (C, H, N, S) was determined using a CHN

analyzer and the Schöniger method for sulfur.[1]

Mass Spectrometry: Electron impact (EI) mass spectra were recorded on an MX 1321 mass

spectrometer.[1][3]

Single-Crystal X-ray Diffraction:

A suitable single crystal was mounted on an Oxford Diffraction Xcalibur 3 diffractometer.

Data was collected using MoKα radiation with a graphite monochromator and a Sapphire 3

CCD detector.

The structure was solved and refined using the SHELX-97 software suite.
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Hydrogen atoms were located from a difference Fourier synthesis and were refined

isotropically.[1]

Data Presentation
The following tables summarize the key quantitative data obtained from the characterization of

methylamine sulfate.

Elemental Analysis
Element Calculated (%) Found (%)

Carbon (C) 15.00 14.81

Nitrogen (N) 17.49 17.24

Sulfur (S) 20.03 19.73

Hydrogen (H) 7.55 7.62

Data sourced from Khoma et

al. (2015).[1][3]

Crystallographic Data
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Parameter Value

Chemical Formula C₂H₁₂N₂O₄S

Formula Weight 160.19 g/mol

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 13.066(3)

b (Å) 8.232(2)

c (Å) 14.773(3)

β (°) 114.28(3)

Volume (Å³) 1450.4(6)

Z 8

Density (calculated) 1.467 g/cm³

Absorption Coefficient (μ) 0.38 mm⁻¹

F(000) 688

Data sourced from Khoma et al. (2015).[1]

Selected Bond Lengths and Angles
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Bond Length (Å) Bond Angle (°)

S(1)-O(1) 1.468(2) O(1)-S(1)-O(2) 110.1(1)

S(1)-O(2) 1.474(2) O(1)-S(1)-O(3) 109.8(1)

S(1)-O(3) 1.476(2) O(1)-S(1)-O(4) 109.4(1)

S(1)-O(4) 1.472(2) O(2)-S(1)-O(3) 109.0(1)

S(2)-O(5) 1.470(2) O(2)-S(1)-O(4) 109.5(1)

S(2)-O(6) 1.475(2) O(3)-S(1)-O(4) 109.0(1)

S(2)-O(7) 1.475(2) N(1)-C(1) 1.472(4)

S(2)-O(8) 1.475(2) N(2)-C(2) 1.470(4)

Data sourced from

Khoma et al. (2015).

[1]

Hydrogen Bond Geometry
The crystal structure is stabilized by a three-dimensional network of N-H···O hydrogen bonds.

[1][3] All hydrogen atoms of the ammonium groups participate in these interactions with the

oxygen atoms of the sulfate ions.[1]
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Donor-
H···Acceptor

D-H (Å) H···A (Å) D···A (Å) D-H···A (°)

N(1)-H(1A)···O(4) 0.89 1.94 2.823(3) 171

N(1)-H(1B)···O(1) 0.89 1.91 2.793(3) 172

N(1)-

H(1C)···O(7)
0.89 2.01 2.855(3) 158

N(2)-H(2A)···O(2) 0.89 2.00 2.836(3) 156

N(2)-H(2B)···O(5) 0.89 1.88 2.766(3) 173

N(2)-

H(2C)···O(8)
0.89 1.96 2.846(3) 172

Data represents

a selection of the

hydrogen bonds

present in the

crystal structure.

Sourced from

Khoma et al.

(2015).[1]

Visualizations
The following diagrams illustrate the experimental workflow and the key structural relationships

in methylamine sulfate.
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Caption: Experimental workflow for the synthesis and structural analysis of methylamine
sulfate.
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Caption: Intermolecular hydrogen bonding between methylammonium cations and sulfate

anions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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